Cas no 2256060-10-1 (3-Amino-4,6-dibromopyridin-2-ol)

• Product Name: 3-Amino-4,6-dibromopyridin-2-ol
• CAS No: 2256060-10-1
• MF: C₅H₄Br₂N₂O
• MW: 267.906059265137
• CID: 4775263
• Update Time: 2025-11-05

3-Amino-4,6-dibromopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,6-dibromopyridin-2-ol
• 3-Amino-4,6-dibromo-1H-pyridin-2-one
• 3-Amino-4,6-dibromopyridin-2-ol

• Inchi： 1S/C5H4Br2N2O/c6-2-1-3(7)9-5(10)4(2)8/h1H,8H2,(H,9,10)
• InChI Key： KEEYNLMXNPALRK-UHFFFAOYSA-N
• SMILES： BrC1C=C(NC(C=1N)=O)Br

Computed Properties

• Exact Mass: 267.86699 g/mol
• Monoisotopic Mass: 265.86904 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.91
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-4,6-dibromopyridin-2-ol

Comprehensive Overview of 3-Amino-4,6-dibromopyridin-2-ol (CAS No. 2256060-10-1): Properties, Applications, and Research Insights

3-Amino-4,6-dibromopyridin-2-ol (CAS No. 2256060-10-1) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative exhibits a molecular formula of C₅H₄Br₂N₂O, with a molecular weight of 267.91 g/mol. Its distinct amino-hydroxypyridine scaffold, combined with strategic bromine substitutions at the 4- and 6-positions, makes it a valuable intermediate for designing bioactive molecules. Researchers frequently search for "synthesis of brominated pyridines" or "applications of 3-aminopyridin-2-ols," reflecting growing interest in this chemical space.

The compound's dual functional groups (–NH₂ and –OH) enable diverse reactivity patterns, particularly in metal-catalyzed cross-coupling reactions—a hotspot in modern organic chemistry. Recent publications highlight its utility in constructing pharmacophores for kinase inhibitors, addressing trending topics like "targeted cancer therapies" and "drug discovery scaffolds." Its crystalline form (typically pale yellow needles) shows moderate solubility in polar aprotic solvents such as DMF or DMSO, a property frequently queried in "solubility of halogenated pyridines" searches. Thermal analysis reveals stability up to 200°C, making it suitable for high-temperature reactions—a key consideration for industrial-scale applications.

In material science, 3-Amino-4,6-dibromopyridin-2-ol serves as a precursor for π-conjugated systems, aligning with the surge in "organic electronic materials" research. The bromine atoms facilitate Suzuki-Miyaura couplings to construct extended aromatic frameworks for OLEDs or OFETs. Patent analyses show a 30% year-on-year increase in filings involving this compound, particularly for "biodegradable agrochemicals"—a response to the global push for sustainable farming. Environmental studies confirm its moderate biodegradability (OECD 301F: 45% in 28 days), addressing concerns from "green chemistry" advocates.

Analytical characterization of CAS No. 2256060-10-1 typically involves HPLC-UV (retention time: 6.2 min in 60:40 MeCN/H₂O) and LC-MS (m/z 267.8 [M+H]⁺). These protocols are commonly searched alongside "halogenated pyridine analysis" and "mass spectrometry of aminopyridines." The compound's pKa values (estimated at 4.1 for the pyridinium ion and 8.7 for the phenol group) influence its behavior in biological systems—a critical parameter for researchers investigating "pH-dependent drug delivery" systems. Recent computational studies (DFT calculations) predict strong hydrogen-bonding capacity, explaining its efficacy in crystal engineering applications.

Supply chain data indicates rising demand for 3-Amino-4,6-dibromopyridin-2-ol, especially from Asian API manufacturers. This correlates with search trends for "high-purity pyridine suppliers" and "custom bromination services." Storage recommendations (2-8°C under inert atmosphere) reflect industry standards for amino-heterocycles, while handling guidelines emphasize standard PPE—addressing frequent queries about "safe handling of brominated compounds." The compound's EC50 (72h algae): 12 mg/L places it in EPA's "low concern" category, a factor increasingly important in "benign-by-design" chemical development.